Methyl 2-[5-amino-3-(3-pyridyl)pyrazol-1-yl]acetate

• CAS RN: 1608159-71-2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: methyl 2-(5-amino-3-pyridin-3-ylpyrazol-1-yl)acetate
• InChI: InChI=1S/C11H12N4O2/c1-17-11(16)7-15-10(12)5-9(14-15)8-3-2-4-13-6-8/h2-6H,7,12H2,1H3
• InChI Key: GTJNIRPGGBDTRL-UHFFFAOYSA-N
• SMILES: COC(=O)CN1C(=CC(=N1)C2=CN=CC=C2)N

Description

Methyl 2-[5-amino-3-(3-pyridyl)pyrazol-1-yl]acetate is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-oxo-3-pyridin-3-ylpropane nitrile (1.31 g, 9 mmol), ethyl hydrazinoacetate hydrochloride (1.39 g, 9 mmol) in methanol (9 mL) was heated under microwave irradiation at 120° C. for 1 h. The reaction mixture was concentrated in vacuo and the residue was purified by column chromatography (silica gel, ethyl acetate) yielding the title compound as a solid (510 mg).